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Compound of Interest

Compound Name: OMDM169

Cat. No.: B1677284 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of OMDM169, also known as N-Methyl-D-aspartic acid (NMDA). The following

procedures are designed to provide clear, step-by-step guidance for researchers, scientists,

and drug development professionals to ensure safety and compliance with standard laboratory

practices.

I. Essential Safety and Handling Information
OMDM169 is a light-sensitive, off-white powder solid.[1] While some safety data sheets (SDS)

do not classify it as a hazardous substance, its toxicological properties have not been

exhaustively investigated.[2][3] Therefore, it is crucial to handle OMDM169 with care, adhering

to standard laboratory safety protocols.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear protective gloves.

Body Protection: A lab coat is required.[1]

Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1]
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Protect from direct sunlight and moisture.[1]

II. Quantitative Data Summary
The following table summarizes the key quantitative and physical data for OMDM169 (NMDA).

Property Value

Molecular Formula C5H9NO4

Molecular Weight 147.1 g/mol

Appearance Off-white powder solid

Melting Point 187 - 192 °C (368.6 - 377.6 °F)

Hazardous Decomposition
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2)

Source: Fisher Scientific Safety Data Sheet[1]

III. Step-by-Step Disposal Protocol
The proper disposal of OMDM169 and associated waste is critical for laboratory safety and

environmental protection. The following protocol outlines the necessary steps for compliant

disposal.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired solid OMDM169 in its original container or a clearly labeled,

sealed waste bag.

Place contaminated disposables such as weigh boats, gloves, and wipes into a

designated solid hazardous waste container.

Aqueous/Liquid Waste:
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Collect all aqueous solutions containing OMDM169 in a designated aqueous hazardous

waste container.

Crucially, do not dispose of aqueous solutions containing OMDM169 down the drain.

While some dilute, non-toxic solutions may be sewerable under local regulations, the

potential for aquatic toxicity with related compounds necessitates collection as chemical

waste.

Contaminated Labware:

Disposable Labware: Items such as pipette tips and plastic tubes that have come into

contact with OMDM169 should be placed in the solid hazardous waste container.

Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or isopropanol). This rinsate must be collected and disposed of as

hazardous liquid waste. After decontamination, the glassware can be washed according to

standard laboratory procedures.

2. Container Management:

Ensure all waste containers are securely sealed and properly labeled with their contents.

Store waste containers in a designated secondary containment area, segregated from

incompatible materials.

3. Final Disposal:

Follow your institution's specific procedures for the pickup and disposal of chemical waste by

the Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Never dispose of chemical waste in standard trash receptacles.

IV. Experimental Workflow and Logical
Relationships
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of OMDM169 waste.

OMDM169 Disposal Workflow

Waste Identification and Segregation

Waste Collection and Decontamination

Final Disposal

Start: OMDM169 Waste Generated

Identify Waste Type

Solid Waste
(Unused chemical, contaminated PPE,

etc.)

Solid

Liquid Waste
(Aqueous solutions, rinsates)

Liquid

Contaminated Glassware

Glassware

Collect in Labeled
Solid Waste Container

Collect in Labeled
Aqueous Waste Container

Decontaminate with Solvent

Store Waste in Secondary
Containment

Collect Rinsate as
Liquid Waste

Wash Cleaned Glassware

Arrange for Pickup by
EHS/Licensed Contractor

End: Compliant Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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